Cas no 956757-25-8 ((3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl(methyl)amine)

• Product Name: (3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl(methyl)amine
• CAS No: 956757-25-8
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 3107881
• PubChem ID: 4961800
• Update Time: 2025-10-24

(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-N-methylmethanamine
• (3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl(methyl)amine
• SMR000344676
• EN300-12105
• AKOS001101749
• SCHEMBL14451978
• CHEMBL1351281
• VS-09396
• N-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl]-N-methylamine
• HMS1729O03
• CS-0224807
• 1-(3,5-dimethyl-1-phenylpyrazol-4-yl)-N-methylmethanamine
• STL218669
• MLS000772667
• BBL029726
• 956757-25-8
• Z57988532
• (3,5-DIMETHYL-1-PHENYL-1H-PYRAZOL-4-YL)-N-METHYLMETHANAMINE
• HMS2706I22
• G37541
• GNB75725
• [(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl](methyl)amine

• Inchi： 1S/C13H17N3/c1-10-13(9-14-3)11(2)16(15-10)12-7-5-4-6-8-12/h4-8,14H,9H2,1-3H3
• InChI Key： UDAJIVJBHSXIDI-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C(C)=C(CNC)C(C)=N1

Computed Properties

• Exact Mass: 215.142247555Da
• Monoisotopic Mass: 215.142247555Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.9Ų

Additional information on (3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl(methyl)amine

Comprehensive Overview of (3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl(methyl)amine (CAS No. 956757-25-8)

The compound (3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl(methyl)amine, identified by its CAS No. 956757-25-8, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural framework, featuring a pyrazole core substituted with methyl and phenyl groups, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers and industry professionals frequently search for terms like "pyrazole derivatives applications", "amine-functionalized heterocycles", and "CAS 956757-25-8 synthesis", reflecting the growing interest in this compound's potential.

In recent years, the demand for heterocyclic compounds like (3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl(methyl)amine has surged due to their role in drug discovery. The pyrazole ring, in particular, is a hotspot for medicinal chemistry, as it mimics bioactive motifs found in natural products. Queries such as "pyrazole-based drug candidates" and "methylamine derivatives in pharmaceuticals" highlight the compound's relevance in developing treatments for inflammation, metabolic disorders, and CNS diseases. Its CAS No. 956757-25-8 is often cited in patents and academic papers, underscoring its industrial importance.

Beyond pharmaceuticals, (3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl(methyl)amine is explored in material science and catalysis. The methylamine moiety enhances solubility and reactivity, making it valuable for designing ligands or catalysts. Searches for "amine-functionalized catalysts" and "pyrazole ligands in coordination chemistry" align with these applications. Environmental considerations also drive interest, as researchers investigate green synthesis methods for such compounds to reduce waste and energy use.

Analytical characterization of CAS No. 956757-25-8 typically involves techniques like NMR, HPLC, and mass spectrometry, with users often searching for "pyrazole derivative analytical methods". Stability studies under varying pH and temperature conditions are critical for industrial scalability, addressing queries like "amine compound stability". Regulatory compliance, though non-restrictive for this compound, necessitates transparency in safety data, prompting searches for "956757-25-8 SDS" or "pyrazole amine handling guidelines".

Innovations in synthetic routes for (3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl(methyl)amine focus on atom economy and cost-efficiency. Recent publications highlight microwave-assisted synthesis and flow chemistry as emerging trends, resonating with searches for "sustainable heterocycle synthesis". The compound's logP and pKa values, frequently queried as "pyrazole amine physicochemical properties", are pivotal for pharmacokinetic modeling in drug design.

In summary, (3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl(methyl)amine (CAS No. 956757-25-8) exemplifies the intersection of synthetic chemistry and applied science. Its multifaceted applications—from drug development to catalysis—cater to diverse industrial needs, while evolving synthetic methodologies address sustainability concerns. This aligns with trending searches like "next-gen heterocyclic building blocks" and "eco-friendly amine synthesis", positioning the compound as a key player in modern chemical innovation.